molecular formula C3HF6NO4S2 B1338683 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide CAS No. 84246-29-7

1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide

Cat. No. B1338683
CAS RN: 84246-29-7
M. Wt: 293.2 g/mol
InChI Key: WOAGDWWRYOZHDS-UHFFFAOYSA-N
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Description

“1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide” is a type of lithium salt with a fluorinated and unsaturated structure . It can be used as a material for lithium-sulfur batteries (LSBs) .


Molecular Structure Analysis

The molecular formula of “1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide” is C3H2F6LiNO4S2 . The molecular weight is 301.1 .


Physical And Chemical Properties Analysis

“1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide” is completely soluble in water . The form can range from powder to crystal, and the color is white to almost white .

Scientific Research Applications

  • Lithium-Sulfur Batteries
    • Lithium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide (LiHFDF) is a new type of lithium salt with a fluorinated and unsaturated structure, which can be used as a material for lithium-sulfur batteries (LSBs) .

Safety And Hazards

The safety information available indicates that “1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide” is classified under GHS06 and GHS08 . The hazard statements include H330, H315, H319, H350, H335, H412, and H227 .

Future Directions

The unique properties of “1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide” make it a promising material for lithium-sulfur batteries . Its ability to form highly fluorinated interphases could lead to significant improvements in the performance of these batteries .

properties

IUPAC Name

4,4,5,5,6,6-hexafluoro-1,3,2-dithiazinane 1,1,3,3-tetraoxide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3HF6NO4S2/c4-1(5)2(6,7)15(11,12)10-16(13,14)3(1,8)9/h10H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WOAGDWWRYOZHDS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(C(S(=O)(=O)NS(=O)(=O)C1(F)F)(F)F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3HF6NO4S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30458858
Record name Cyclohexafluoropropane-1,3-bis(sulfonyl)imide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30458858
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

293.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide

CAS RN

84246-29-7
Record name Cyclohexafluoropropane-1,3-bis(sulfonyl)imide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30458858
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
53
Citations
X Ma, D Feng, Y Xiao, Y Qian, Q Wang, Y Kang… - Journal of Power …, 2021 - Elsevier
Layered Li-rich oxides (LLROs) attract much attention due to their high capacities. However, the electrolyte decomposition and interfacial reactions especially driven by the catalysis …
Number of citations: 11 www.sciencedirect.com
S Qi, X Tang, J He, J Liu, J Ma - Small Methods, 2023 - Wiley Online Library
High‐voltage Li||LiNi 0.6 Co 0.6 Mn 0.2 O 2 (NCM622) batteries have obtained great interest owing to their high energy density. However, some obstacles hinder their practical …
Number of citations: 9 onlinelibrary.wiley.com
Y Xiao, B Han, Y Zeng, SS Chi, X Zeng… - Advanced Energy …, 2020 - Wiley Online Library
Lithium–sulfur batteries (LSBs) are considered promising candidates for the next‐generation energy‐storage systems due to their high theoretical capacity and prevalent abundance of …
Number of citations: 65 onlinelibrary.wiley.com
Y Jiao, S Wang, Y Ma, M Zhou, L Zhang… - Advanced Energy …, 2023 - Wiley Online Library
The lithium–sulfur (Li–S) battery has been regarded as a promising alternative to lithium‐ion battery due to its high theoretical specific capacity. While some efforts have been made in …
Number of citations: 0 onlinelibrary.wiley.com
L Liu, T Wang, L Sun, T Song, H Yan… - Energy & …, 2023 - Wiley Online Library
Poly (ethylene oxide) (PEO)‐based polymer electrolytes show the prospect in all‐solid‐state lithium metal batteries; however, they present limitations of low room‐temperature ionic …
Number of citations: 4 onlinelibrary.wiley.com
P Kuray, A Matsumoto, T Noda… - APS March Meeting …, 2018 - ui.adsabs.harvard.edu
Polymerized ionic liquids (PILs) are single ion conducting ionomers in which one ionic species (typically the anion) is free for transport, while the other is either located directly in the …
Number of citations: 3 ui.adsabs.harvard.edu
K Ishihara, K Nakano - Journal of the American Chemical Society, 2007 - ACS Publications
We report the first example of an organocatalytic enantioselective [2 + 2] cycloaddition reaction of unactivated alkenes with α-acyloxyacroleins to give optically active 1-…
Number of citations: 130 pubs.acs.org
J Li, S Liu, R Zhong, Y Yang, Y He, J Yang, Y Ma… - Organic …, 2021 - ACS Publications
An efficient approach for the reversal of regioselectivity in the nucleophilic introduction of difluorinated carbanion into α,β-enones has been developed via a silylium catalysis. The strong …
Number of citations: 18 pubs.acs.org
B O'Rourke, C Lauderback, LI Teodoro, M Grimm… - ACS …, 2021 - ACS Publications
While ionic liquids have proved to be versatile materials for a wide spectrum of applications, eg, energy, materials, and medicine, several challenges remain concerning the rational …
Number of citations: 3 pubs.acs.org
HM Kim, HJ Lee, HK Lee, TG Hwang, JW Namgoong… - Dyes and …, 2021 - Elsevier
Near-infrared (NIR) absorbing film is one of the principal components of CMOS (complementary metal oxide semiconductor) image sensors to make the images photographed by a …
Number of citations: 12 www.sciencedirect.com

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